Cas no 1705742-69-3 (1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine)

• Product Name: 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine
• CAS No: 1705742-69-3
• MF: C₁₆H₁₈BrN₃O₂S
• MW: 396.3020
• CID: 5347016
• Update Time: 2025-10-21

1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• (4-bromothiophen-2-yl)-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• (4-bromothiophen-2-yl)(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• Inchi： 1S/C16H18BrN3O2S/c17-12-7-13(23-9-12)16(21)20-5-1-2-10(8-20)6-14-18-15(19-22-14)11-3-4-11/h7,9-11H,1-6,8H2
• InChI Key： JKHNMEIAFOUNOL-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC(=C1[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3([H])C([H])([H])C3([H])[H])=NO2)C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 3.6
• Topological Polar Surface Area: 87.5

Additional information on 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

1-(4-Bromothiophene-2-carbonyl)-3-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine: A Comprehensive Overview

1-(4-Bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine (CAS No. 1705742-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a piperidine core with a 4-bromothiophene-2-carbonyl group and a 3-cyclopropyl-1,2,4-oxadiazole moiety, making it a versatile scaffold for drug discovery and material science applications.

The 1-(4-bromothiophene-2-carbonyl)piperidine segment of this compound is particularly noteworthy due to its potential as a building block in medicinal chemistry. Researchers are increasingly interested in thiophene-based compounds for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the bromine atom at the 4-position of the thiophene ring enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions.

One of the most intriguing aspects of CAS 1705742-69-3 is its 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl] substituent. The 1,2,4-oxadiazole ring system has become a hot topic in drug design due to its bioisosteric properties with amide and ester groups. This heterocycle improves metabolic stability while maintaining favorable pharmacokinetic profiles. The cyclopropyl group attached to the oxadiazole ring adds steric constraints that can significantly influence the compound's binding affinity to biological targets.

Recent studies have focused on the potential of piperidine derivatives like this compound as modulators of central nervous system (CNS) targets. The structural features of 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine suggest possible applications in neurological disorders, though specific therapeutic indications remain under investigation. The compound's lipophilicity, calculated using advanced cheminformatics tools, indicates good blood-brain barrier permeability, a crucial factor for CNS-active drugs.

In material science, the thiophene-oxadiazole-piperidine hybrid structure presents interesting electronic properties. The conjugated system formed by the 4-bromothiophene and 1,2,4-oxadiazole moieties suggests potential applications in organic electronics, particularly as charge transport materials in organic light-emitting diodes (OLEDs) or organic photovoltaics. Researchers are exploring how the bromine substituent might facilitate further derivatization through metal-catalyzed coupling reactions to create extended π-conjugated systems.

The synthesis of 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine typically involves multi-step organic transformations. Key steps include the preparation of the 3-cyclopropyl-5-(chloromethyl)-1,2,4-oxadiazole intermediate, followed by its alkylation with appropriately protected piperidine derivatives. The final 4-bromothiophene-2-carbonyl group is usually introduced through amide bond formation or related coupling reactions. Recent advances in flow chemistry have improved the efficiency of such multi-step syntheses.

Analytical characterization of CAS 1705742-69-3 typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). The bromine atom in the structure produces characteristic splitting patterns in 1H NMR spectra, while the oxadiazole ring protons appear as distinct singlets. These analytical signatures are crucial for quality control in research and development settings.

From a commercial perspective, 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is primarily available as a research chemical for pharmaceutical and materials science applications. The compound's price reflects its specialized nature and the complexity of its synthesis. Current market trends show growing demand for such heterocyclic building blocks as drug discovery programs increasingly target challenging biological pathways.

Safety considerations for handling 1705742-69-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound should be stored in a cool, dry place, protected from light, to maintain stability. Material safety data sheets (MSDS) provide detailed handling instructions for this specific chemical entity.

Future research directions for 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine may explore its potential as a fragment in fragment-based drug discovery or as a component in supramolecular architectures. The combination of electron-rich thiophene and electron-deficient oxadiazole moieties creates interesting opportunities for designing materials with tailored electronic properties. Computational chemistry approaches are being employed to predict novel derivatives with enhanced biological or physical properties.

In conclusion, 1-(4-bromothiophene-2-carbonyl)-3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine (CAS No. 1705742-69-3) represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features combine pharmaceutically relevant motifs with materials science potential, making it a compound of significant interest to researchers in both academia and industry.